Cas no 3092-61-3 (Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-,(11b,16a)-)

• Product Name: Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-,(11b,16a)-
• CAS No: 3092-61-3
• MF: C₂₈H₃₅FO₉
• MW: 534.570513010025
• CID: 307672
• PubChem ID: 12442892
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-,(11b,16a)- Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-,(11b,16a)-
• 9-alpha-Fluoro-11-beta,21-dihydroxy-16-alpha,17-alpha-isopropylidenedioxypregna-1,4-diene-3,20-dione 21-(hydrogen succinate)
• 3092-61-3
• SUCCINIC ACID, 21-MONOESTER WITH 9-FLUORO-11.BETA.,16.ALPHA.,17,21-TETRAHYDROXYPREGNA-1,4-DIENE-3,20-DIONE CYCLIC 16,17-ACETAL WITH ACETONE
• 9.ALPHA.-FLUORO-16.ALPHA.-HYDROXYPREDNISOLONE 16.ALPHA.,17.ALPHA.-ACETONIDE 21-HEMISUCCINATE
• TRIAMCINOLONE-21-HEMISUCCINATE ACETONIDE
• TRIAMCINOLONE ACETONIDE 21-HEMISUCCINATE [MI]
• TRIAMCINOLONE ACETONIDE HEMISUCCINATE
• SCHEMBL21790141
• Q27265765
• 6Z83R2HM9L
• PREGNA-1,4-DIENE-3,20-DIONE, 21-(3-CARBOXY-1-OXOPROPOXY)-9-FLUORO-11-HYDROXY-16,17-((1-METHYLETHYLIDENE)BIS(OXY))-, (11.BETA.,16.ALPHA.)-
• EINECS 221-438-0
• PREGNA-1,4-DIENE-3,20-DIONE, 9-FLUORO-11.BETA.,16.ALPHA.,17,21-TETRAHYDROXY-, CYCLIC 16,17-ACETAL WITH ACETONE, 21-(HYDROGEN SUCCINATE)
• UNII-6Z83R2HM9L
• Triamcinolone acetonide 21-hemisuccinate

• Inchi： 1S/C28H35FO9/c1-24(2)37-21-12-18-17-6-5-15-11-16(30)9-10-25(15,3)27(17,29)19(31)13-26(18,4)28(21,38-24)20(32)14-36-23(35)8-7-22(33)34/h9-11,17-19,21,31H,5-8,12-14H2,1-4H3,(H,33,34)/t17-,18-,19-,21+,25-,26-,27-,28+/m0/s1
• InChI Key： GWKQSBXDFHODNU-UQPSFNCESA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@@H]3[C@](C(COC(CCC(=O)O)=O)=O)([C@@]1(C)C[C@@H]2O)OC(C)(C)O3)=O)C

Computed Properties

• Exact Mass: 534.22651085g/mol
• Monoisotopic Mass: 534.22651085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 136Ų